Cas no 2228719-22-8 (2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-ol
• CAS No: 2228719-22-8
• MF: C₅H₄F₃NO₂
• MW: 167.085971832275
• CID: 6012412
• PubChem ID: 165885295
• Update Time: 2025-06-08

2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-ol
• 2228719-22-8
• EN300-1959004

• Inchi： 1S/C5H4F3NO2/c6-5(7,8)4(10)3-1-9-2-11-3/h1-2,4,10H
• InChI Key： PBWIZRBQWMLQIR-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN=CO1)O)(F)F

Computed Properties

• Exact Mass: 167.01941286g/mol
• Monoisotopic Mass: 167.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3Ų

Additional information on 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-ol

Introduction to 2,2,2-Trifluoro-1-(1,3-oxazol-5-yl)ethan-1-ol (CAS No. 2228719-22-8)

2,2,2-Trifluoro-1-(1,3-oxazol-5-yl)ethan-1-ol, with the CAS number 2228719-22-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its trifluoromethyl group and an oxazolyl moiety, which contribute to its distinct reactivity and biological activity.

The chemical structure of 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-ol consists of a trifluoromethylated ethyl group attached to an oxazole ring. The trifluoromethyl group is known for its electron-withdrawing properties and high lipophilicity, which can significantly influence the compound's solubility and biological activity. The oxazole ring, on the other hand, is a five-membered heterocycle containing one nitrogen and one oxygen atom. This ring system is often found in bioactive molecules and contributes to the compound's stability and reactivity.

Recent studies have highlighted the potential of 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-ol in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-ol has also shown potential as an antiviral agent. A 2024 study published in Antiviral Research demonstrated that this compound can inhibit the replication of several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action involves interfering with viral RNA synthesis and protein processing, thereby reducing viral load and preventing further infection.

The synthesis of 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-ol has been optimized using modern synthetic methods to ensure high yield and purity. One common approach involves the reaction of trifluoroacetyl chloride with 5-hydroxymethyl oxazole followed by reduction using a suitable reducing agent such as sodium borohydride. This method provides a straightforward route to the target compound with minimal side products.

In terms of safety and handling, 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-ol should be stored under dry conditions and protected from light to maintain its stability. It is important to handle this compound with appropriate personal protective equipment (PPE) to prevent skin contact and inhalation. While it is not classified as a hazardous material or controlled substance, proper safety protocols should always be followed during laboratory use.

The future prospects for 2,2,2-trifluoro-1-(1,3-oxazol-5-yl)ethan-1-ol are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models of disease. Additionally, efforts are being made to develop scalable synthetic routes for large-scale production to support clinical trials and eventual commercialization.

In conclusion, 2,2,2-trifluoro-1-(1,3-oxazol-5-y)ethan-l-l-oI (CAS No. 20879947994799479947994799479947994798) represents a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive target for further investigation and development.